Cas no 19617-38-0 (N-benzyl-N,N-diethylethanaminium benzoate)

• Product Name: N-benzyl-N,N-diethylethanaminium benzoate
• CAS No: 19617-38-0
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 1388166
• PubChem ID: 29692
• Update Time: 2025-04-20

N-benzyl-N,N-diethylethanaminium benzoate Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N,N-diethylethanaminium benzoate
• benzyl(triethyl)azanium,benzoate
• SCHEMBL236709
• 19617-38-0
• AMMONIUM, BENZYLTRIETHYL-, BENZOATE
• DTXSID40173287
• Benzyltriethylammonium benzoate

• Inchi： 1S/C13H22N.C7H6O2/c1-4-14(5-2,6-3)12-13-10-8-7-9-11-13;8-7(9)6-4-2-1-3-5-6/h7-11H,4-6,12H2,1-3H3;1-5H,(H,8,9)/q+1;/p-1
• InChI Key： QMRUCMVODPLIOG-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=CC=CC=1)=O.[N+](CC)(CC)(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.20431
• Monoisotopic Mass: 313.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13